Cas no 753-73-1 (Dimethyltin Chloride)

• Product Name: Dimethyltin Chloride
• CAS No: 753-73-1
• MF: C₂H₆Cl₂Sn
• MW: 219.685038089752
• MDL: MFCD00000517
• CID: 39750
• PubChem ID: 24861097
• Update Time: 2025-05-20

Dimethyltin Chloride Chemical and Physical Properties

Names and Identifiers

• Dimethyltin dichloride
• Dimethyldichlorotin
• Dichlorodimethylstannane~Dichlorodimethyltin
• dichloro(dimethyl)stannane
• Dimethyltin Chloride
• Dichlorodimethylstannane
• DMTC
• Dimethyltindichloride
• NCGC00258801-01
• NS00079908
• DTXSID5027304
• STANNANE, DICHLORODIMETHYL-
• Dimethylzinndichloride
• NSC 55159
• Q20054517
• dimethyltin(2+);dichloride
• Dimethyltin dichloride, PESTANAL(R), analytical standard
• Dichlorodimethyltin
• AKOS015899976
• SCHEMBL63275
• NCGC00164123-01
• CCRIS 6320
• EINECS 212-039-2
• PKKGKUDPKRTKLJ-UHFFFAOYSA-
• Tox21_303137
• Dimethyltin Dichloride 1000 microg/mL in Methanol
• 753-73-1
• (CH3)2SnCl2
• CAS-753-73-1
• Dimethylzinndichloride [German]
• NSC-55159
• EC 212-039-2
• FT-0625161
• Tin, dimethyl-, dichloride
• Dichlorid dimethylcinicity
• Dichlorid dimethylcinicity [Czech]
• dichloro-dimethyl-stannane
• UNII-7K42FNK7A0
• NSC55159
• Dimethyltin dichloride, 97%
• Dichlorodimethyltin; Dimethyldichlorostannane; Dimethyldichlorotin; Dimethylstannyl dichloride; Dimethyltin dichloride
• MFCD00000517
• dimethyltin(IV) dichloride
• Dimethyldichlorostannane
• 7K42FNK7A0
• Tox21_201249
• WLN: G-SN-G1&1
• NCGC00257125-01
• DTXCID907304
• H11302
• Cotin 210
• Tin, dichlorodimethyl-
• DS-010767
• DA-34792
• DMTCI
• 212-039-2
• Tin, dimethyl, dichloride
• Stannane, dichlorodimethyl
• FD60626

• MDL： MFCD00000517
• Inchi： 1S/2CH3.2ClH.Sn/h2*1H3;2*1H;/q;;;;+2/p-2
• InChI Key： PKKGKUDPKRTKLJ-UHFFFAOYSA-L
• SMILES： [Sn](C)(C)(Cl)Cl
• BRN： 3660508

Computed Properties

• Exact Mass: 219.88700
• Monoisotopic Mass: 219.887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1,397 g/cm3
• Melting Point: 101-106 °C (lit.)
• Boiling Point: 188-190°C
• Flash Point: 185-190°C
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: Slightly soluble in water (20 g/L (20°C)). Solubility in other solvents (0.1 g/ml in methanol).
• PSA: 0.00000
• LogP: 2.16580
• Solubility: Soluble in methanol, slightly soluble in water
• Sensitiveness: Moisture Sensitive

Dimethyltin Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H311-H314-H331-H335-H400
• Warning Statement： P261-P273-P280-P301 + P310-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2923 8/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：WH7245000
• Hazardous Material Identification：
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R23/24/25; R36/37/38
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds Dialkyltins
• Other Chemical Reagents Organic Metal Reagents

Additional information on Dimethyltin Chloride

Dimethyltin Chloride (CAS No. 753-73-1): Properties, Applications, and Market Insights

Dimethyltin Chloride (CAS No. 753-73-1), also known as DMTCl, is an organotin compound widely used in industrial applications. With the growing demand for specialized chemicals in sectors like polymers, coatings, and catalysis, dimethyltin-based compounds have gained significant attention. This article explores the chemical properties, key applications, and emerging trends related to this versatile compound.

The molecular formula of Dimethyltin Chloride is C₂H₆Cl₂Sn, featuring a tetrahedral geometry around the tin atom. Its thermal stability and reactivity make it valuable in synthesis processes. Recent studies highlight its role as a precursor for heat stabilizers in PVC manufacturing, addressing industry needs for more durable plastic materials. Researchers are also investigating its potential in green chemistry applications, aligning with sustainability trends.

In the polymer industry, DMTCl derivatives serve as efficient catalysts for polyurethane and silicone production. The compound's ability to enhance material durability while maintaining transparency makes it particularly useful in packaging films and medical devices. With the global push toward circular economy models, the demand for such performance-enhancing additives continues to rise.

The electronics sector utilizes dimethyltin chloride in the production of conductive coatings and semiconductor materials. Its compatibility with various substrates and precise deposition characteristics meet the stringent requirements of microelectronics fabrication. As the Internet of Things (IoT) expands, materials enabling miniaturized components are seeing increased R&D investment.

From a market perspective, the Asia-Pacific region dominates dimethyltin compound consumption, driven by robust manufacturing activity. Regulatory developments, particularly concerning material safety and environmental impact, are shaping product innovation. Manufacturers are responding with improved formulations that maintain performance while addressing eco-compliance standards.

Quality control measures for CAS 753-73-1 involve rigorous testing for purity and stability parameters. Advanced analytical techniques like GC-MS and NMR spectroscopy ensure batch-to-batch consistency. The compound typically appears as white crystals with specific handling requirements to maintain its chemical integrity during storage and transportation.

Emerging research explores novel applications of dimethyltin chloride in renewable energy systems and smart materials. Its potential in perovskite solar cells and self-healing polymers represents exciting frontiers in material science. These developments align with global searches for "advanced material solutions" and "sustainable chemistry alternatives," reflecting current industry priorities.

When working with DMTCl, proper laboratory protocols and engineering controls are essential. While not classified among restricted substances, appropriate personal protective equipment should be used during handling. The compound's physicochemical properties are well-documented in safety data sheets, providing essential guidance for industrial users.

The future outlook for dimethyltin chloride remains positive, with projected growth in specialty chemical markets. Innovations in catalytic systems and functional materials continue to create new opportunities. As industries seek high-performance additives with improved environmental profiles, organotin chemistry maintains its relevance in modern manufacturing.